Cas no 1805930-33-9 (Ethyl 2-amino-5-cyanoisonicotinate)

• Product Name: Ethyl 2-amino-5-cyanoisonicotinate
• CAS No: 1805930-33-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899105
• Update Time: 2025-06-08

Ethyl 2-amino-5-cyanoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-cyanoisonicotinate

• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-3-8(11)12-5-6(7)4-10/h3,5H,2H2,1H3,(H2,11,12)
• InChI Key： RPITYQBMQGFNES-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CN=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-amino-5-cyanoisonicotinate

Ethyl 2-amino-5-cyanoisonicotinate (CAS No. 1805930-33-9): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-amino-5-cyanoisonicotinate (CAS No. 1805930-33-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its isonicotinic acid derivative structure, holds promise in various biochemical applications, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of both amino and cyano functional groups makes it a versatile intermediate, facilitating diverse synthetic pathways and biological interactions.

The chemical structure of Ethyl 2-amino-5-cyanoisonicotinate can be described as a derivative of isonicotinic acid, where the carboxyl group is esterified with an ethyl moiety. The amino group at the 2-position and the cyano group at the 5-position contribute to its reactivity and potential biological activity. Such structural features are of great interest to researchers exploring new drug candidates, as they often serve as key pharmacophores in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide range of biological activities. Among these, isonicotinic acid derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The compound Ethyl 2-amino-5-cyanoisonicotinate falls within this category and has been explored for its role in modulating various biological pathways.

One of the most compelling aspects of Ethyl 2-amino-5-cyanoisonicotinate is its utility as a building block in synthetic chemistry. The amino group can participate in condensation reactions to form amides or peptides, while the cyano group can undergo reduction to form amines or substitution reactions to introduce other functional groups. These reactivities make it an invaluable intermediate for constructing more complex molecules.

Recent studies have highlighted the potential of Ethyl 2-amino-5-cyanoisonicotinate in the development of enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, as targeting specific enzymes can lead to therapeutic effects by modulating metabolic pathways. For instance, derivatives of isonicotinic acid have shown promise in inhibiting enzymes involved in bacterial metabolism, making them candidates for antibiotic development.

The cyano group in Ethyl 2-amino-5-cyanoisonicotinate also plays a crucial role in its biological activity. Cyano-substituted compounds are known to exhibit diverse pharmacological effects, including antiviral and anticancer properties. Researchers have leveraged this feature to design molecules that interact with biological targets such as kinases and proteases, which are often implicated in disease pathogenesis.

In addition to its pharmaceutical applications, Ethyl 2-amino-5-cyanoisonicotinate has shown promise in agrochemical research. The ability to modify its structure allows for the creation of compounds with enhanced pesticidal or herbicidal activities. This aligns with the growing demand for sustainable agricultural practices, where novel compounds can contribute to improved crop protection without adverse environmental impacts.

The synthesis of Ethyl 2-amino-5-cyanoisonicotinate typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenations, are often employed to achieve high yields and purity. These synthetic routes not only highlight the compound's versatility but also demonstrate the advancements in synthetic organic chemistry that enable the production of complex molecules.

The biological evaluation of Ethyl 2-amino-5-cyanoisonicotinate has been accompanied by computational studies to predict its interactions with biological targets. Molecular modeling techniques have been instrumental in understanding how this compound might bind to enzymes or receptors at the molecular level. Such insights are crucial for optimizing its pharmacological properties and improving its efficacy as a drug candidate.

One notable area of research involves using Ethyl 2-amino-5-cyanoisonicotinate as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By designing analogs of this compound that target specific kinases, researchers aim to develop therapies that selectively inhibit aberrant signaling pathways without affecting normal cellular processes.

The future prospects for Ethyl 2-amino-5-cyanoisonicotinate are promising, with ongoing studies exploring its potential applications in drug discovery and material science. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, Ethyl 2-amino-5-cyanoisonicotinate (CAS No. 1805930-33-9) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its structural features and reactivities make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research progresses, this compound is expected to play an increasingly important role in the development of new drugs and agrochemicals that address global health and agricultural challenges.